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Compound of Interest

Compound Name: Repaglinide-ethyl-d5

Cat. No.: B1140431

For Immediate Release

Researchers and laboratory personnel are advised to follow stringent disposal procedures for
Repaglinide-ethyl-d5, a deuterated analog of the non-sulfonylurea oral hypoglycemic agent,
Repaglinide. Due to its classification for reproductive toxicity, acute oral toxicity, and as a
substance harmful to aquatic life with long-lasting effects, proper handling and disposal are
paramount to ensure personnel safety and environmental protection.[1] This guide provides
essential, step-by-step instructions for the safe disposal of Repaglinide-ethyl-d5 in a
laboratory setting.

Hazard Identification and Safety Precautions

Repaglinide-ethyl-d5 is classified as a hazardous substance. Key hazard statements include:
e H302: Harmful if swallowed.[1]

o H361-H362: Suspected of damaging fertility or the unborn child. May cause harm to breast-
fed children.[1][2][3]

e H412: Harmful to aquatic life with long lasting effects.[1][2][3]

Before handling, it is mandatory to obtain special instructions and read all safety precautions.
[1][2][4] Personnel must wear appropriate personal protective equipment (PPE), including
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protective gloves, clothing, and eye/face protection.[2][4] Handling should occur in a well-
ventilated area, and the formation of dust and aerosols should be avoided.[2]

Quantitative Data Summary

The following table summarizes the key identifiers and properties of Repaglinide-ethyl-d5.

Property Value

4-[2-[[(1S)-3-methyl-1-(2-piperidin-1-
Chemical Name ylphenyl)butyllamino]-2-oxoethyl]-2-(1,1,2,2,2-

pentadeuterioethoxy)benzoic acid

Synonym Repaglinide-d5[1]
CAS Number 1217709-85-7[1][5][6]
Molecular Formula C27H31DsN204[5][6]
Molecular Weight 457.62 g/mol [6]
Storage Temperature -20°C

Step-by-Step Disposal Protocol

The primary disposal method for Repaglinide-ethyl-d5 is through an approved hazardous
waste disposal facility.[3][4] Adherence to institutional and local regulations for chemical waste
IS mandatory.

Experimental Protocol: Waste Segregation and Packaging
» Waste Identification:

o Solid Waste: Includes contaminated PPE (gloves, lab coats), weigh boats, and any lab
materials that have come into direct contact with Repaglinide-ethyl-d5.

o Liquid Waste: Includes unused solutions or solvent washes containing Repaglinide-ethyl-
d5.

e Solid Waste Handling:
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o Collect all solid waste in a dedicated, clearly labeled, and sealable hazardous waste
container.

o The container should be made of a material compatible with the chemical. A high-density
polyethylene (HDPE) container is recommended.

o Label the container with "Hazardous Waste," the full chemical name "Repaglinide-ethyl-
d5," and the relevant hazard pictograms (Health Hazard, Harmful).

e Liquid Waste Handling:

o Collect all liquid waste in a dedicated, sealed, and non-reactive waste container (e.g., a
glass or HDPE bottle).

o Do not mix with other incompatible waste streams.

o The container must be clearly labeled with "Hazardous Waste," the chemical name
"Repaglinide-ethyl-d5," the solvent system used, and the associated hazard pictograms.

» Storage Pending Disposal:

o Store the sealed waste containers in a designated, secure, and well-ventilated secondary
containment area, away from incompatible materials.[2]

o The storage area should be clearly marked as a hazardous waste accumulation point.
o Maintain a log of the accumulated waste.
e Arranging for Disposal:

o Contact your institution's Environmental Health and Safety (EHS) office to schedule a
pickup for the hazardous waste.

o Do not attempt to dispose of Repaglinide-ethyl-d5 down the drain or in regular trash, as it
is harmful to aquatic life.[1][2]

Emergency Procedures
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o Spills: In case of a spill, avoid dust formation.[2] Evacuate non-essential personnel. Wearing
full PPE, cover the spill with an inert absorbent material. Carefully collect the material into a
hazardous waste container and decontaminate the area.

e EXxposure:

[e]

Skin Contact: Wash off immediately with plenty of water for at least 15 minutes.[4]

o

Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15
minutes.[4]

o

Ingestion: Clean mouth with water and drink plenty of water afterwards.[4]

[¢]

In all cases of exposure, seek immediate medical attention/advice.[4]
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Step 1: Waste Preparation & Segregation

Identify Waste Type

Solid Waste
(Contaminated PPE, etc.)

Is it liquid?

Liquid Waste
(Solutions, Solvents)
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Caption: Workflow for the proper disposal of Repaglinide-ethyl-d5 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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